Cas no 2679932-57-9 ((3R)-7-chloro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (3R)-7-chloro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2679932-57-9
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 5631294
• PubChem ID: 165930089
• Update Time: 2025-06-08

(3R)-7-chloro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-7-chloro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• EN300-28291762
• 2679932-57-9

• Inchi： 1S/C12H9ClF3NO3/c13-8-2-1-6-4-9(10(18)19)17(5-7(6)3-8)11(20)12(14,15)16/h1-3,9H,4-5H2,(H,18,19)/t9-/m1/s1
• InChI Key： FOWHATRMCYVJSM-SECBINFHSA-N
• SMILES： ClC1C=CC2=C(C=1)CN(C(C(F)(F)F)=O)[C@@H](C(=O)O)C2

Computed Properties

• Exact Mass: 307.0223053g/mol
• Monoisotopic Mass: 307.0223053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Additional information on (3R)-7-chloro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Comprehensive Overview of (3R)-7-chloro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 2679932-57-9)

The compound (3R)-7-chloro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 2679932-57-9) is a chiral derivative of tetrahydroisoquinoline, a structural motif widely recognized in medicinal chemistry for its pharmacological potential. This molecule features a chloro substituent at the 7-position and a trifluoroacetyl group at the 2-position, which significantly influences its reactivity and biological activity. The carboxylic acid moiety at the 3-position further enhances its utility as a building block for drug discovery and organic synthesis.

In recent years, the demand for chiral intermediates like (3R)-7-chloro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has surged due to their critical role in asymmetric synthesis and the development of enantioselective pharmaceuticals. Researchers and pharmaceutical companies are increasingly focusing on fluorinated compounds, as the introduction of fluorine atoms often improves metabolic stability, bioavailability, and binding affinity to target proteins. This aligns with the growing trend of precision medicine and targeted therapies, where molecular specificity is paramount.

The synthetic versatility of CAS No. 2679932-57-9 makes it a valuable candidate for constructing complex heterocycles, which are prevalent in drugs addressing central nervous system (CNS) disorders, inflammatory diseases, and infectious diseases. Its tetrahydroisoquinoline core is particularly noteworthy, as this scaffold is found in numerous alkaloids and bioactive molecules. For instance, similar structures have been investigated for their potential in modulating G-protein-coupled receptors (GPCRs) and enzyme inhibitors, topics frequently searched in academic and industrial databases.

From a chemical perspective, the trifluoroacetyl group in (3R)-7-chloro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid serves as both an electron-withdrawing and steric hindrance element, which can be leveraged in catalyzed reactions such as cross-coupling or reductive amination. These transformations are pivotal in modern organic synthesis, especially in the context of green chemistry and sustainable methodologies, which are hot topics in scientific communities and search engine queries.

Analytical characterization of this compound typically involves advanced techniques like nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its stereochemistry and purity. Such rigorous quality control is essential for applications in high-throughput screening (HTS) and lead optimization, where even minor impurities can skew biological assay results. This underscores the importance of reliable suppliers and standardized protocols, a concern often raised by researchers in online forums and discussions.

In summary, (3R)-7-chloro-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 2679932-57-9) represents a multifaceted tool for drug discovery and synthetic chemistry. Its unique structural features align with current trends in fluorine chemistry, chiral synthesis, and fragment-based drug design, making it a subject of ongoing research and commercial interest. As the pharmaceutical industry continues to explore novel scaffolds, compounds like this will remain at the forefront of innovation.